Cas no 2228084-00-0 (2-amino-3-2-(dimethylamino)-4-fluorophenyl-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-2-(dimethylamino)-4-fluorophenyl-3-hydroxypropanoic acid
• CAS No: 2228084-00-0
• MF: C₁₁H₁₅FN₂O₃
• MW: 242.246806383133
• CID: 6023895
• PubChem ID: 165790947
• Update Time: 2025-06-10

2-amino-3-2-(dimethylamino)-4-fluorophenyl-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-2-(dimethylamino)-4-fluorophenyl-3-hydroxypropanoic acid
• 2228084-00-0
• EN300-1757425
• 2-amino-3-[2-(dimethylamino)-4-fluorophenyl]-3-hydroxypropanoic acid

• Inchi： 1S/C11H15FN2O3/c1-14(2)8-5-6(12)3-4-7(8)10(15)9(13)11(16)17/h3-5,9-10,15H,13H2,1-2H3,(H,16,17)
• InChI Key： ILDRCKRQRDBLDT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N(C)C)C(C(C(=O)O)N)O

Computed Properties

• Exact Mass: 242.10667051g/mol
• Monoisotopic Mass: 242.10667051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 86.8Ų

Additional information on 2-amino-3-2-(dimethylamino)-4-fluorophenyl-3-hydroxypropanoic acid

Comprehensive Overview of 2-amino-3-[2-(dimethylamino)-4-fluorophenyl]-3-hydroxypropanoic acid (CAS No. 2228084-00-0)

2-amino-3-[2-(dimethylamino)-4-fluorophenyl]-3-hydroxypropanoic acid (CAS No. 2228084-00-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique structural features, including an amino group, a hydroxy group, and a fluorophenyl moiety, is often explored for its potential applications in drug development and medicinal chemistry. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its versatile reactivity and functional groups.

The growing interest in fluorinated compounds and amino acid derivatives has positioned 2-amino-3-[2-(dimethylamino)-4-fluorophenyl]-3-hydroxypropanoic acid as a subject of study in modern organic synthesis. Fluorine incorporation into organic molecules is a hot topic due to its ability to enhance metabolic stability, bioavailability, and binding affinity in drug candidates. This aligns with current trends in the pharmaceutical industry, where fluorine-containing drugs are increasingly prevalent. Users searching for terms like "fluorophenyl amino acid synthesis" or "dimethylamino fluorophenyl derivatives" will find this compound highly relevant to their queries.

From a structural perspective, the presence of both hydroxy and amino groups in 2-amino-3-[2-(dimethylamino)-4-fluorophenyl]-3-hydroxypropanoic acid allows for diverse chemical modifications, making it a valuable intermediate in multicomponent reactions. Its potential applications span across peptide mimetics, enzyme inhibitors, and small-molecule therapeutics. Recent studies have highlighted its utility in designing compounds targeting neurological and metabolic disorders, which are among the most searched topics in biomedical research today.

The synthesis and characterization of CAS No. 2228084-00-0 often involve advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure precise identification and purity assessment, which are critical for researchers working on high-throughput screening or structure-activity relationship (SAR) studies. For those exploring "fluorinated amino acid analogs" or "hydroxypropanoic acid derivatives," this compound serves as an excellent reference point.

In addition to its pharmaceutical relevance, 2-amino-3-[2-(dimethylamino)-4-fluorophenyl]-3-hydroxypropanoic acid is also studied for its potential in material science and catalysis. The fluorophenyl group can influence electronic properties, making it useful in designing functional materials. This interdisciplinary appeal addresses common search queries like "applications of fluorophenyl compounds" and "amino acid-based catalysts," bridging gaps between chemistry and materials engineering.

As the demand for tailor-made organic compounds grows, CAS No. 2228084-00-0 exemplifies the innovation driving modern chemical research. Its combination of fluorine, amino, and hydroxy functionalities offers a rich platform for discovery, aligning with trending topics such as "green chemistry" and "sustainable synthesis." Researchers and industry professionals searching for "novel fluorinated building blocks" or "bioactive hydroxypropanoic acids" will find this compound a compelling case study.

In summary, 2-amino-3-[2-(dimethylamino)-4-fluorophenyl]-3-hydroxypropanoic acid (CAS No. 2228084-00-0) represents a convergence of cutting-edge chemistry and practical applications. Its structural complexity and functional diversity make it a standout subject for both academic and industrial research, addressing some of the most pressing questions in drug design, material innovation, and synthetic methodology.